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Compound of Interest

Compound Name: CMP8

Cat. No.: B1669269

A direct head-to-head comparison between CMP8 and Dapansutrile as inhibitors of the NLRP3
inflammasome is not feasible. Extensive research indicates that CMP8 is a selective ligand for
the estrogen receptor and does not exhibit activity as an NLRP3 inflammasome inhibitor.[1]
Therefore, this guide provides a comprehensive comparison of Dapansutrile with a well-
established and potent NLRP3 inflammasome inhibitor, MCC950, to offer relevant insights for
researchers, scientists, and drug development professionals.

This guide details the mechanisms of action, presents supporting experimental data, and
outlines the experimental protocols for Dapansutrile and MCC950, both of which are significant
players in the field of NLRP3 inflammasome-targeted therapeutics.

Introduction to NLRP3 Inflammasome Inhibitors

The NLRP3 inflammasome is a key component of the innate immune system. Its activation
triggers the release of pro-inflammatory cytokines, interleukin-13 (IL-1p) and interleukin-18 (IL-
18), playing a crucial role in various inflammatory diseases.[2] Consequently, the development
of specific NLRP3 inflammasome inhibitors is a major focus in therapeutic research.
Dapansutrile (also known as OLT1177) and MCC950 are two such small molecule inhibitors
that have been extensively studied.

Dapansutrile (OLT1177)

Dapansutrile is an orally active (3-sulfonyl nitrile compound that has been shown to be a
selective inhibitor of the NLRP3 inflammasome.[2][3] It is currently under investigation in
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multiple clinical trials for various inflammatory conditions, including gout, heart failure, and
COVID-19.[4][5]

Mechanism of Action of Dapansutrile

Dapansutrile directly targets the NLRP3 protein, inhibiting its ATPase activity. This action
prevents the assembly of the NLRP3 inflammasome complex, which includes the ASC adaptor
protein and pro-caspase-1.[2][6] By blocking the formation of the active inflammasome,
Dapansutrile inhibits the cleavage of pro-caspase-1 into its active form, caspase-1. This, in
turn, prevents the maturation and secretion of the pro-inflammatory cytokines IL-1(3 and IL-18.

[2][6]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science
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